Cas no 942-81-4 (Pyrrolidine,1-(1-cycloocten-1-yl)-)

Pyrrolidine,1-(1-cycloocten-1-yl)- structure
942-81-4 structure
Product Name:Pyrrolidine,1-(1-cycloocten-1-yl)-
CAS No:942-81-4
MF:C12H21N
MW:179.30184340477
CID:797332
PubChem ID:11073985
Update Time:2025-04-19

Pyrrolidine,1-(1-cycloocten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine,1-(1-cycloocten-1-yl)-
    • 1-(cycloocten-1-yl)pyrrolidine
    • N-(1-CYCLOOCTEN-1-YL)PYRROLIDINE
    • 1-Cyclooct-1-enyl-pyrrolidin
    • 1-cyclooct-1-enyl-pyrrolidine
    • 1-pyrrolidine-1-cyclooctene
    • 1-pyrrolidino-1-cyclooctene
    • 1-pyrrolidinylcyclooctene
    • SCHEMBL8992027
    • 942-81-4
    • SCHEMBL5111613
    • Inchi: 1S/C12H21N/c1-2-4-8-12(9-5-3-1)13-10-6-7-11-13/h8H,1-7,9-11H2/b12-8+
    • InChI Key: MRBWQOZFKXZZKN-XYOKQWHBSA-N
    • SMILES: N1(C2=CCCCCCC2)CCCC1 |t:1|

Computed Properties

  • Exact Mass: 179.16700
  • Monoisotopic Mass: 179.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • PSA: 3.24000
  • LogP: 3.25820

Pyrrolidine,1-(1-cycloocten-1-yl)- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd